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Executive Summary

Barium-138, the most abundant isotope of barium, owes its existence primarily to complex
nuclear processes occurring deep within stars. Its synthesis is a focal point for understanding
the slow neutron capture process (s-process) and, to a lesser extent, the rapid neutron capture
process (r-process). This guide provides a comprehensive overview of the current
understanding of Barium-138 nucleosynthesis, presenting key quantitative data, detailing
experimental methodologies for its study, and visualizing the fundamental pathways involved.
The primary stellar sites for the production of Barium-138 are Asymptotic Giant Branch (AGB)
stars, where the s-process flourishes in conditions of relatively low neutron density and high
temperatures. Analysis of presolar grains from meteorites provides invaluable constraints on
stellar models of nucleosynthesis, offering a direct window into the composition of stellar
outflows.

Core Concepts in Barium-138 Nucleosynthesis

The formation of elements heavier than iron is dominated by neutron capture processes. For
Barium-138, two such processes are relevant: the s-process and the r-process.

The Slow Neutron Capture Process (s-process)
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The s-process is characterized by neutron captures that are slow relative to the timescale of
beta decay. This process occurs in stars with evolved interiors, primarily AGB stars.[1][2] In
these stellar environments, a seed nucleus, typically iron, sequentially captures neutrons. If the
resulting isotope is stable, it awaits the next neutron capture. If it is unstable, it will likely
undergo beta decay before another neutron is captured, thus increasing the atomic number
and moving up the chart of nuclides.[3] Barium-138 is a neutron magic nucleus (N=82), which
means it has a complete neutron shell. This nuclear property results in a very small neutron
capture cross-section, causing it to accumulate during the s-process and leading to its high
abundance.[2]

The primary neutron sources for the s-process in AGB stars are the reactions:
° 13C(a’n)160

e 2Ne(a,n)> Mg

The Rapid Neutron Capture Process (r-process)

In contrast to the s-process, the r-process involves a rapid succession of neutron captures,
occurring on a timescale much shorter than beta decay.[4] This requires an environment with
extremely high neutron densities, such as those believed to exist in supernovae or neutron star
mergers.[4] The r-process is responsible for the synthesis of the most neutron-rich isotopes.
While the s-process is the dominant contributor to the solar abundance of Barium-138, the r-
process also plays a role in its formation.

Quantitative Data

The following tables summarize key quantitative data relevant to the nucleosynthesis of
Barium-138.

Table 1: Isotopic Abundances of Barium in the Solar System
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Isotope Natural Abundance (atom %)
1304 0.11

132Bg 0.10

134Ba 2.42

135Ba 6.59

136Ba 7.85

13’Ba 11.23

138Bg 71.70[5]

Table 2: s-process and r-process Contributions to Solar Barium Isotopes

Isotope s-process Contribution (%) r-process Contribution (%)
134Ba ~100 0

135Ba ~49 ~51

136By ~100 0

137Ba ~16 ~84

138Bg ~81 ~19

(Data synthesized from
multiple sources indicating the

general consensus)

Table 3: Maxwellian-Averaged Neutron Capture Cross Sections (MACS) for Barium Isotopes at
a Thermal Energy of KT = 30 keV
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Target Isotope MACS (mb)
134Ba 321+1.6
135Ba 81.3+4.1
136Bg 9.8+05
137Ba 204+1.0

(Data from compilations of experimental
measurements)[6][7][8][9]

Table 4: Stellar Conditions for the s-process in Asymptotic Giant Branch (AGB) Stars

Parameter Value
Temperature (T) 1-3x 108K (approx. 8 - 25 keV)[10][11]
Neutron Density (nn) 107 - 101 cm~3[10][11]

Table 5: Barium Isotopic Ratios in Presolar SiC Grains from the Murchison Meteorite
(representative values)

Isotopic Ratio Measured Ratio (relative to solar)
134Bg/136Bg Varies, often different from solar
135B4/136B3 Depleted relative to solar

137B4/136B3 Depleted relative to solar

138B5/136B3 Enriched relative to solar

(Data derived from studies of presolar grains,

showing signatures of the s-process)[12][13]

Experimental Protocols
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The following sections detail the methodologies for key experiments cited in the study of
Barium-138 nucleosynthesis.

Protocol 1: Measurement of Neutron Capture Cross
Sections using the Time-of-Flight (TOF) Technique at a
Van de Graaff Accelerator with the Karlsruhe 41t BaF:
Detector

Objective: To precisely measure the neutron capture cross-sections of barium isotopes as a
function of neutron energy.

Methodology:
o Neutron Production:
o Apulsed proton beam is generated by a Van de Graaff accelerator.[14]

o This proton beam bombards a lithium (’Li) target, producing neutrons via the “Li(p,n)’Be
reaction.[14]

o The energy of the neutrons is dependent on the energy of the incident protons.
o Experimental Setup:

o The isotopically enriched barium sample is placed at a known distance from the neutron
source.

o The Karlsruhe 41t Barium Fluoride (BaFz) detector surrounds the sample. This detector
consists of 42 BaFz crystals arranged in a spherical shell, providing nearly 100% detection
efficiency for gamma-rays.[15]

o The detector's high segmentation allows for the detection of individual gamma-rays in a
cascade.

o Time-of-Flight (TOF) Measurement:
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o The time difference between the proton pulse (and thus the creation of neutrons) and the
detection of gamma-rays from a neutron capture event in the barium sample is measured.
[16][17][18][19][20][21]

o This time difference, along with the known flight path distance, allows for the determination
of the neutron's velocity and, consequently, its energy.[16]

o Data Acquisition and Analysis:

[¢]

The energy of the detected gamma-rays is recorded, allowing for the identification of

capture events.

[¢]

The number of capture events at each neutron energy is counted.

[¢]

The neutron flux is monitored using a separate detector.

[e]

The neutron capture cross-section is then calculated as a function of neutron energy by
normalizing the number of capture events to the neutron flux and the number of atoms in
the sample.

Protocol 2: Isotopic Analysis of Barium in Presolar SiC
Grains using Sensitive High Resolution lon Microprobe
—Reverse Geometry (SHRIMP-RG)

Objective: To determine the isotopic composition of barium in individual presolar silicon carbide
(SIC) grains extracted from meteorites.

Methodology:
e Sample Preparation:

o Presolar SiC grains are chemically separated from the bulk meteorite matrix using acid
dissolution.[22][23][24][25][26]

o Individual grains are then mounted on a sample holder, typically in a high-purity gold or
indium substrate.
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¢ Instrumentation: SHRIMP-RG:

o The SHRIMP-RG is a large-radius, double-focusing secondary ion mass spectrometer.[27]
[28]

o Itis designed for high mass resolution and high sensitivity, which is crucial for analyzing
small grains and resolving isobaric interferences.

e Sputtering and lonization:

o Afocused primary ion beam (e.g., O~ or Cs*) is rastered over the surface of the SiC grain.
[29]

o This sputters material from the grain, a fraction of which is ionized, creating secondary
ions.

e Mass Analysis:
o The secondary ions are accelerated into the mass spectrometer.

o The reverse geometry of the SHRIMP-RG, with an electrostatic analyzer preceding the
magnetic sector, allows for energy filtering to reduce molecular interferences.

o The magnetic sector separates the ions based on their mass-to-charge ratio.
e Detection and Data Analysis:

o The ion beams of the different barium isotopes are measured sequentially by an electron
multiplier detector.

o The raw count rates for each isotope are corrected for detector dead time and background
noise.

o The isotopic ratios are calculated and are often expressed in delta notation (d), which
represents the parts per thousand deviation from a standard terrestrial isotopic
composition.
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o Corrections for instrumental mass fractionation are made by analyzing a standard material
with a known isotopic composition.[30][31]

Visualizations

The following diagrams illustrate key processes and workflows related to the nucleosynthesis of
Barium-138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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